3-(2-Chloro-6-fluorophenyl)piperazin-2-one

• IUPAC Name: 3-(2-chloro-6-fluorophenyl)piperazin-2-one
• InChI: InChI=1S/C10H10ClFN2O/c11-6-2-1-3-7(12)8(6)9-10(15)14-5-4-13-9/h1-3,9,13H,4-5H2,(H,14,15)
• InChI Key: VIYLXNFYRCGFHP-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C(N1)C2=C(C=CC=C2Cl)F
• Molecular Formula: C10H10ClFN2O
• Molecular Weight: 228.65 g/mol

Description

Molecular Structure Analysis

The molecule contains a total of 37 bond(s). There are 19 non-H bond(s), 6 multiple bond(s), 4 rotatable bond(s), 6 aromatic bond(s), 2 six-membered ring(s), 1 secondary amine(s) (aliphatic), 1 tertiary amine(s) (aliphatic), 1 hydroxyl group(s), and 1 primary alcohol(s).

It is stored at room temperature.

Scientific Research Applications

• Pharmaceutical and Nutraceutical Science

  • Piperazine is often found in drugs or bioactive molecules. Its widespread presence is due to different possible roles depending on the position in the molecule and on the therapeutic class.
  • The chemical reactivity of piperazine-based synthons facilitates its insertion into the molecule.
  • The piperazine moiety is mainly used as a basic and hydrophilic group to optimize the pharmacokinetic properties of the final molecule or as a scaffold to arrange pharmacophoric groups in the proper position in the interaction with the target macromolecules.

• Medicinal Chemistry

  • One important field of medicinal chemistry is the synthesis of antidepressant molecules through metal-catalyzed procedures.
  • Different transition metals, including iron, nickel, ruthenium, and others, serve as catalysts in the synthesis of antidepressants.
  • Key structural motifs included in antidepressant drugs such as tricyclic antidepressants (TCAs), selective serotonin reuptake inhibitors (SSRIs), and others can be synthesized in a variety of effective ways using metal-catalyzed steps.